Hafnium-177

• IUPAC Name: hafnium-177
• InChI: InChI=1S/Hf/i1-1
• InChI Key: VBJZVLUMGGDVMO-BJUDXGSMSA-N
• Canonical SMILES: [Hf]
• Isomeric SMILES: [177Hf]
• Molecular Formula: Hf
• DSSTOX Substance ID: DTXSID00930954
• Molecular Weight: 176.94323 g/mol
• CAS No.: 14093-09-5

Description

Hafnium-177 is a stable isotope of the element hafnium, which is represented by the symbol Hf and has an atomic number of 72. This compound has a mass number of 177, meaning it contains 72 protons and 105 neutrons in its nucleus. This isotope is notable for its applications in various scientific fields, particularly in nuclear medicine and radiopharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions: Hafnium-177 can be produced through several nuclear reactions. One common method involves the irradiation of natural hafnium with protons. The reactions include:

• (^{{178}Hf(p,2p)}{177}Lu)
• (^{{179}Hf(p,3He)}{177}Lu)
• (^{{180}Hf(p,\alpha)}{177}Lu)

Another method involves the indirect formation of this compound through the decay of ytterbium-177, which is produced by neutron irradiation of ytterbium-176.

Industrial Production Methods: In industrial settings, this compound is typically produced in nuclear reactors. The process involves the irradiation of natural hafnium or hafnium dioxide with high-energy photons or neutrons. The separation of this compound from other isotopes is achieved through techniques such as extraction chromatography, which ensures a high radiochemical yield and purity.

Chemical Reactions Analysis

Types of Reactions: Hafnium-177 undergoes various chemical reactions, including:

Oxidation: this compound can form hafnium dioxide (HfO2) when exposed to oxygen at high temperatures.

Reduction: this compound can be reduced to its metallic form using reducing agents such as calcium or magnesium.

Substitution: this compound can participate in substitution reactions, where it replaces other metals in complex compounds.

Common Reagents and Conditions:

Oxidation: Oxygen gas at high temperatures.

Reduction: Calcium or magnesium in a high-temperature environment.

Substitution: Various ligands and solvents depending on the desired product.

Major Products:

Oxidation: Hafnium dioxide (HfO2)

Reduction: Metallic hafnium (Hf)

Substitution: Hafnium-containing complexes

Scientific Research Applications

Hafnium-177 has several important applications in scientific research:

Nuclear Medicine: this compound is used in the production of lutetium-177, a radionuclide used in targeted radiotherapy for cancer treatment. Lutetium-177 decays to this compound, making it a crucial component in radiopharmaceuticals.

Radiopharmaceuticals: this compound is used in the development of radiopharmaceuticals for imaging and therapy. Its stable nature makes it suitable for use in diagnostic imaging and therapeutic applications.

Material Science: this compound is used in the study of hafnium-based materials, which have applications in high-temperature environments and nuclear reactors.

Isotope Tracing: this compound is used as a tracer in geological and environmental studies to understand the movement and distribution of hafnium in natural systems.

Mechanism of Action

Hafnium-177 can be compared with other isotopes of hafnium and similar elements:

Hafnium-176: Another stable isotope of hafnium, used in neutron capture therapy.

Lutetium-177: A radionuclide that decays to this compound and is used in targeted radiotherapy.

Ytterbium-177: An isotope that decays to lutetium-177, used in the production of lutetium-177.

Uniqueness: this compound is unique due to its stability and its role in the decay chain of lutetium-177, making it essential in the production of radiopharmaceuticals for cancer treatment.

Comparison with Similar Compounds

• Hafnium-176
• Lutetium-177
• Ytterbium-177